Cas no 2248413-35-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate
- 2248413-35-4
- EN300-6516337
-
- Inchi: 1S/C15H16N2O6S/c1-24(21,22)16-8-6-10(7-9-16)15(20)23-17-13(18)11-4-2-3-5-12(11)14(17)19/h2-5,10H,6-9H2,1H3
- InChI Key: MERPIMYKYNBZMR-UHFFFAOYSA-N
- SMILES: S(C)(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 352.07290741g/mol
- Monoisotopic Mass: 352.07290741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 109Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516337-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate |
2248413-35-4 | 95.0% | 1.0g |
$699.0 | 2025-03-14 | |
| Enamine | EN300-6516337-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate |
2248413-35-4 | 95.0% | 2.5g |
$1370.0 | 2025-03-14 | |
| Enamine | EN300-6516337-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate |
2248413-35-4 | 95.0% | 0.05g |
$587.0 | 2025-03-14 | |
| Enamine | EN300-6516337-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate |
2248413-35-4 | 95.0% | 5.0g |
$2028.0 | 2025-03-14 | |
| Enamine | EN300-6516337-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate |
2248413-35-4 | 95.0% | 0.25g |
$642.0 | 2025-03-14 | |
| Enamine | EN300-6516337-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate |
2248413-35-4 | 95.0% | 0.1g |
$615.0 | 2025-03-14 | |
| Enamine | EN300-6516337-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate |
2248413-35-4 | 95.0% | 0.5g |
$671.0 | 2025-03-14 | |
| Enamine | EN300-6516337-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate |
2248413-35-4 | 95.0% | 10.0g |
$3007.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate (CAS No. 2248413-35-4)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate, identified by its CAS number 2248413-35-4, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting biological pathways with precision.
Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. The isoindol core, present in this compound, is known for its versatility in drug design. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for developing small-molecule inhibitors. The presence of a dioxo group and a methanesulfonylpiperidine moiety further enhances the compound's pharmacological profile, potentially contributing to its bioactivity and selectivity.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and structure-based drug design techniques, researchers have been able to predict the binding modes of this molecule with various biological targets. These predictions have been validated through experimental studies, which have demonstrated the compound's ability to modulate key enzymatic pathways involved in diseases such as cancer and inflammation.
The dihydro portion of the molecule suggests a reduced form of an isoindole derivative, which often exhibits improved solubility and metabolic stability. This characteristic is particularly important for drug candidates that require oral administration or prolonged circulation in the bloodstream. Additionally, the carboxylate group at the 4-position introduces a negative charge under physiological conditions, which can enhance binding affinity to positively charged residues on biological targets.
Current research is focused on exploring the pharmacological properties of this compound through both in vitro and in vivo studies. In vitro assays have shown promising results regarding its inhibitory activity against several enzymes implicated in disease progression. For instance, preliminary data indicate that it may exhibit potent activity against cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its interaction with other enzymes such as kinases and proteases has been investigated, suggesting potential applications in oncology and immunology.
Advances in synthetic chemistry have enabled the efficient preparation of this compound on a scalable basis. Modern synthetic routes leverage catalytic methods and green chemistry principles to minimize waste and improve yield. These advancements are crucial for transitioning promising candidates into clinical development programs. The synthesis also incorporates protective group strategies to ensure regioselectivity and functional group compatibility during subsequent derivatization steps.
The chemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate make it an attractive candidate for further exploration. Its stability under various conditions and ease of purification enhance its suitability for preclinical testing. Additionally, its molecular weight and lipophilicity profile suggest good oral bioavailability, a critical parameter for any drug candidate intended for human use.
As our understanding of biological pathways continues to expand, so does the potential for novel therapeutic interventions. This compound represents a convergence of structural complexity and functional diversity, making it a compelling target for further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.
In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate (CAS No. 2248413-35-4) stands out as a promising molecule with significant potential in medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable asset in the quest for new treatments targeting various diseases. Continued research efforts will be vital in elucidating its full therapeutic potential and advancing it towards clinical application.
2248413-35-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methanesulfonylpiperidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)